Cas no 2763930-75-0 (tert-butyl 7-aminobicyclo4.1.0heptane-7-carboxylate)

• Product Name: tert-butyl 7-aminobicyclo4.1.0heptane-7-carboxylate
• CAS No: 2763930-75-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5563036
• PubChem ID: 165998720
• Update Time: 2025-10-29

tert-butyl 7-aminobicyclo4.1.0heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763930-75-0
• tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate
• EN300-31097991
• tert-butyl 7-aminobicyclo4.1.0heptane-7-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12(13)8-6-4-5-7-9(8)12/h8-9H,4-7,13H2,1-3H3
• InChI Key： DEFOMQZBVWHRQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2CCCCC21)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 7-aminobicyclo4.1.0heptane-7-carboxylate

tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate: A Comprehensive Overview

The compound with CAS No. 2763930-75-0, known as tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable structures, making them highly valuable in various applications. The term bicyclo[4.1.0]heptane refers to a specific bicyclic framework with a seven-membered ring system, where the numbers indicate the number of carbons in each bridge of the ring.

The presence of an amine group (-NH2) at the 7-position of the bicyclic system introduces unique chemical properties to this compound. Amines are known for their ability to form hydrogen bonds, which can significantly influence the solubility, stability, and bioavailability of a molecule. Additionally, the tert-butyl ester group attached to the carboxylic acid moiety at the same position plays a crucial role in modulating the physical and chemical properties of the compound. Ester groups are commonly used in drug design to improve pharmacokinetic profiles by enhancing absorption and reducing degradation.

Recent studies have highlighted the potential of tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate as a building block for constructing bioactive molecules. For instance, researchers have explored its application in the synthesis of peptide mimetics and small-molecule inhibitors targeting various enzymes and receptors. The rigid bicyclic structure provides an ideal scaffold for designing molecules with high affinity and selectivity towards biological targets.

In terms of synthesis, this compound can be prepared via a variety of methods, including ring-closing metathesis and multi-component reactions. One notable approach involves the use of Grubbs catalyst for constructing the bicyclic framework from suitable diene precursors. The introduction of the amino group and tert-butyl ester can be achieved through standard amine alkylation and esterification reactions, respectively.

The application of tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate extends beyond drug discovery into materials science and catalysis. Its rigid structure makes it an attractive candidate for designing chiral catalysts and asymmetric induction agents in organic synthesis.

In conclusion, tert-butyl 7-aminobicyclo[4.1.0]heptane-7-carboxylate is a versatile compound with promising applications in multiple fields due to its unique structural features and functional groups.